Cas no 203856-43-3 (2-Butenamide, N-(4-bromo-3-methylphenyl)-3-methyl-)

• Product Name: 2-Butenamide, N-(4-bromo-3-methylphenyl)-3-methyl-
• CAS No: 203856-43-3
• MF: C₁₂H₁₄BrNO
• MW: 268.149662494659
• MDL: MFCD11131521
• CID: 3893048
• PubChem ID: 10706982
• Update Time: 2025-06-10

2-Butenamide, N-(4-bromo-3-methylphenyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butenamide, N-(4-bromo-3-methylphenyl)-3-methyl-
• N-(4-Bromo-3-methylphenyl)-3-methylbut-2-enamide
• 203856-43-3
• MFCD11131521
• AB01328069-02
• CS-0273325
• Z32358198
• 3-Methyl-but-2-enoic acid (4-bromo-3-methyl-phenyl)-amide
• SCHEMBL8704590
• NCGC00336116-01
• OZWWAOICRNOKOC-UHFFFAOYSA-N
• AKOS007999884

• MDL： MFCD11131521
• Inchi： 1S/C12H14BrNO/c1-8(2)6-12(15)14-10-4-5-11(13)9(3)7-10/h4-7H,1-3H3,(H,14,15)
• InChI Key： OZWWAOICRNOKOC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Br)C(C)=C1)(=O)/C=C(/C)\C

Computed Properties

• Exact Mass: 267.02588Da
• Monoisotopic Mass: 267.02588Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-Butenamide, N-(4-bromo-3-methylphenyl)-3-methyl-

Professional Introduction to 2-Butenamide, N-(4-bromo-3-methylphenyl)-3-methyl- (CAS No. 203856-43-3)

2-Butenamide, N-(4-bromo-3-methylphenyl)-3-methyl-, with the chemical identifier CAS No. 203856-43-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of amides, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a 4-bromo-3-methylphenyl substituent and a 3-methyl group on the butenamide backbone, contribute to its distinct chemical properties and reactivity. In recent years, there has been a growing interest in exploring the pharmacological potential of such amide derivatives, especially in the context of developing novel drugs targeting various diseases.

The synthesis of 2-Butenamide, N-(4-bromo-3-methylphenyl)-3-methyl-, involves a series of well-defined chemical reactions that highlight the importance of precision and control in organic synthesis. The introduction of the 4-bromo-3-methylphenyl group typically requires careful consideration of reaction conditions to ensure high yield and purity. This step is crucial as it determines the overall efficacy and selectivity of the compound in subsequent biological assays. Additionally, the presence of the 3-methyl group on the butenamide moiety influences the compound's solubility, metabolic stability, and interaction with biological targets. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery.

In recent studies, amide derivatives have been extensively investigated for their role in modulating various biological pathways. The< strong>4-bromo-3-methylphenyl substituent, in particular, has been shown to enhance binding affinity to certain protein targets due to its ability to form multiple hydrogen bonds and hydrophobic interactions. This feature makes it an attractive moiety for designing molecules with improved pharmacokinetic properties. Furthermore, the 3-methyl group can influence the electronic distribution of the molecule, thereby affecting its reactivity and biological activity. These structural features have been leveraged in several research efforts aimed at developing novel therapeutic agents.

The pharmacological evaluation of 2-Butenamide, N-(4-bromo-3-methylphenyl)-3-methyl-, has revealed promising results in preclinical studies. Researchers have observed that this compound exhibits significant inhibitory activity against certain enzymes and receptors implicated in various diseases. For instance, preliminary data suggest that it may interfere with the activity of enzymes involved in inflammation and pain signaling pathways. The< strong>4-bromo-3-methylphenyl group appears to play a critical role in this interaction by facilitating binding to specific amino acid residues on the target protein. Additionally, the< strong>3-methyl group contributes to stabilizing the compound's conformation in its active state, enhancing its binding affinity.

The synthesis and characterization of this compound have also provided valuable insights into optimizing drug-like properties such as solubility, bioavailability, and metabolic stability. Computational modeling techniques have been employed to predict how modifications to the< strong>4-bromo-3-methylphenyl and< strong>3-methyl groups can influence these properties. These studies have guided efforts to develop analogs with improved pharmacokinetic profiles while maintaining or enhancing biological activity. Such approaches are essential for translating promising leads into viable drug candidates.

The development of novel pharmaceuticals relies heavily on advancements in synthetic chemistry and molecular biology. The case of 2-Butenamide, N-(4-bromo-3-methylphenyl)-3-methyl-, exemplifies how structural modifications can lead to compounds with enhanced therapeutic potential. The integration of interdisciplinary approaches, combining synthetic organic chemistry with biophysical techniques, has been instrumental in unraveling the structure-activity relationships (SAR) associated with this class of compounds. This synergy has accelerated the discovery process and provided a robust framework for designing next-generation drugs.

In conclusion, 2-Butenamide, N-(4-bromo-3-methylphenyl)-3-methyl-, represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. The strategic placement of functional groups such as the< strong>4-bromo-3-methylphenyl substituent and< strong>3-methyl moiety enhances its interaction with biological targets while improving its overall drug-like properties. Continued research into this compound and its derivatives holds great promise for developing innovative treatments for various diseases. As our understanding of molecular interactions deepens, compounds like 2-Butenamide, N-(4-bromo-3-methylphenyl)-3-methyl-, will play a crucial role in shaping future therapeutic strategies.